1-(3-chlorobenzyl)-N-(3-fluorophenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-N-(3-fluorophenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H20ClFN2O/c20-16-4-1-3-14(11-16)13-23-9-7-15(8-10-23)19(24)22-18-6-2-5-17(21)12-18/h1-6,11-12,15H,7-10,13H2,(H,22,24)
• InChI Key: OAMJDAKOCLFGNO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC(=CC=C2)F)CC3=CC(=CC=C3)Cl
• Molecular Formula: C19H20ClFN2O
• Molecular Weight: 346.8 g/mol

Description

1-(3-chlorobenzyl)-N-(3-fluorophenyl)-4-piperidinecarboxamide, commonly known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. This compound has gained significant attention in scientific research due to its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

CPP-115 works by inhibiting the enzyme 1-(3-chlorobenzyl)-N-(3-fluorophenyl)-4-piperidinecarboxamide transaminase, which is responsible for the breakdown of 1-(3-chlorobenzyl)-N-(3-fluorophenyl)-4-piperidinecarboxamide in the brain. This inhibition leads to an increase in 1-(3-chlorobenzyl)-N-(3-fluorophenyl)-4-piperidinecarboxamide levels, resulting in a decrease in neuronal excitability and an overall calming effect on the brain.
Biochemical and physiological effects:
CPP-115 has been shown to increase 1-(3-chlorobenzyl)-N-(3-fluorophenyl)-4-piperidinecarboxamide levels in the brain, leading to a decrease in neuronal excitability. This has been associated with a reduction in seizures, anxiety, and drug-seeking behavior. Additionally, CPP-115 has been shown to have minimal side effects and a low potential for abuse.

Advantages and Limitations for Lab Experiments

CPP-115 has several advantages for lab experiments, including its potency and selectivity for 1-(3-chlorobenzyl)-N-(3-fluorophenyl)-4-piperidinecarboxamide transaminase. It also has a relatively long half-life, which allows for sustained effects in animal models. However, CPP-115 can be challenging to synthesize, and its high potency may require careful dosing to avoid toxicity.

Future Directions

CPP-115 has shown promising results in preclinical studies, and future research should focus on its potential therapeutic applications in humans. Additionally, further studies are needed to determine its long-term safety and efficacy, as well as its potential interactions with other drugs. Finally, researchers should explore the potential of CPP-115 as a tool for investigating the role of 1-(3-chlorobenzyl)-N-(3-fluorophenyl)-4-piperidinecarboxamide in various neurological and psychiatric disorders.
In conclusion, CPP-115 is a promising compound with potential therapeutic applications in various neurological and psychiatric disorders. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments make it an attractive candidate for further research. With continued investigation, CPP-115 may prove to be a valuable tool for understanding and treating these disorders.

Scientific Research Applications

CPP-115 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as epilepsy, addiction, and anxiety. It has been shown to increase 1-(3-chlorobenzyl)-N-(3-fluorophenyl)-4-piperidinecarboxamide levels in the brain, which is a neurotransmitter that plays a crucial role in regulating neuronal excitability. Studies have demonstrated the efficacy of CPP-115 in reducing seizures in animal models of epilepsy and reducing drug-seeking behavior in animal models of addiction.